Cas no 1251355-95-9 (2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine)

2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine is a specialized organic compound featuring both an ethoxy group and a thiophene moiety attached to an ethylamine backbone. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The thiophene ring enhances electronic properties, while the ethoxy group contributes to solubility and stability under various reaction conditions. Its amine functionality allows for further derivatization, enabling applications in heterocyclic chemistry and drug development. The compound is particularly useful in the preparation of bioactive molecules, offering a balance of steric and electronic effects for targeted modifications. Proper handling under inert conditions is recommended due to its amine sensitivity.

2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine structure

1251355-95-9 structure

Product Name:2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine

CAS No:1251355-95-9

MF:C₈H₁₃NOS

MW:171.259920835495

CID:5768976

PubChem ID:61623523

Update Time:2025-05-28

2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- CS-0285781
- EN300-1294074
- AKOS010887653
- 1251355-95-9
- 2-ethoxy-2-(thiophen-3-yl)ethan-1-amine
- 3-Thiopheneethanamine, β-ethoxy-
- 2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine
- Inchi： 1S/C8H13NOS/c1-2-10-8(5-9)7-3-4-11-6-7/h3-4,6,8H,2,5,9H2,1H3
- InChI Key： AVDJVMOFYVMSIG-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(CN)OCC

Computed Properties

Exact Mass: 171.07178521g/mol
Monoisotopic Mass: 171.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 63.5Å²

Experimental Properties

Density: 1.101±0.06 g/cm3(Predicted)
Boiling Point: 263.0±25.0 °C(Predicted)
pka: 8.30±0.10(Predicted)

2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1294074-0.05g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		0.05g	$624.0	2023-05-23
Enamine	EN300-1294074-0.1g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		0.1g	$653.0	2023-05-23
Enamine	EN300-1294074-0.25g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		0.25g	$683.0	2023-05-23
Enamine	EN300-1294074-0.5g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		0.5g	$713.0	2023-05-23
Enamine	EN300-1294074-1.0g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		1g	$743.0	2023-05-23
Enamine	EN300-1294074-2.5g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		2.5g	$1454.0	2023-05-23
Enamine	EN300-1294074-5.0g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		5g	$2152.0	2023-05-23
Enamine	EN300-1294074-10.0g	2-ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9		10g	$3191.0	2023-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1356451-50mg	2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9	95%	50mg	￥15724.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1356451-100mg	2-Ethoxy-2-(thiophen-3-yl)ethan-1-amine	1251355-95-9	95%	100mg	￥15275.00	2024-08-09